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Compound of Interest

Compound Name: But-3-ynal

Cat. No.: B1197866

A Technical Overview of But-3-ynal: Physical
Properties

For Researchers, Scientists, and Drug Development Professionals

But-3-ynal, a reactive organic compound, holds significance as a versatile building block in
organic synthesis and as a metabolite in biological systems. This technical guide provides a
concise overview of its fundamental physical properties, crucial for its application in research
and development.

Core Physical Characteristics

But-3-ynal is an aldehyde featuring a terminal alkyne group.[1][2] Its unique structure,
containing both an electrophilic aldehyde and a nucleophilic alkyne, dictates its reactivity and
physical behavior.[1] Understanding these properties is paramount for designing synthetic
routes and for its application in metabolic studies.

Tabulated Physical Data

The following table summarizes the key physical properties of But-3-ynal for easy reference
and comparison.
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Physical Property Value Units
Molecular Weight 68.07 g/mol g/mol

Boiling Point 81.6 - 82 °C at 760 mmHg
Molecular Formula C4H40O

This data is compiled from multiple sources confirming the molecular weight to be
approximately 68.07 g/mol and the boiling point to be around 81.6°C to 82°C under standard
atmospheric pressure.[1][3][4]

Experimental Protocols

Detailed experimental methodologies for determining these physical properties are
standardized in the field of analytical chemistry.

» Boiling Point Determination: The boiling point is experimentally determined by distillation at
atmospheric pressure (760 mmHg). The temperature at which the vapor pressure of the
liquid equals the surrounding atmospheric pressure is recorded as the boiling point. For a
compound like But-3-ynal, this would involve heating the liquid under controlled conditions
and measuring the temperature of the vapor that is in equilibrium with the refluxing liquid.

» Molecular Weight Determination: The molecular weight is typically calculated based on the
compound's molecular formula (CaH4O), which is determined through elemental analysis and
mass spectrometry.[1][2][3][4][5] For But-3-ynal, the calculation is as follows:

o (4 x Atomic Weight of Carbon) + (4 x Atomic Weight of Hydrogen) + (1 x Atomic Weight of
Oxygen)

o (4x12.01) + (4 x 1.008) + (1 x 16.00) = 68.07 g/mol

Logical Relationship of Properties

The physical properties of But-3-ynal are intrinsically linked to its molecular structure. The
following diagram illustrates this relationship.
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Relationship of But-3-ynal's Structure to its Physical Properties

Molecular Structure
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Caption: Logical flow from molecular structure to physical properties of But-3-ynal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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